2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-isopropylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C30H30N4O4S and its molecular weight is 542.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Design and Synthesis for Anticancer Applications
Compounds related to the specified chemical have been designed and synthesized with the aim of discovering new anticancer agents. The study by Al-Sanea et al. (2020) explores different aryloxy groups attached to the pyrimidine ring, leading to compounds showing appreciable cancer cell growth inhibition against various cancer cell lines, highlighting their potential in anticancer research Al-Sanea, M. M., et al. (2020).
Molecular Docking and Drug Efficacy
Thangarasu, P., et al. (2019) discuss the synthesis of novel pyrazoles and their evaluation through in silico, in vitro, and cytotoxicity validations for antioxidant, anti-breast cancer, and anti-inflammatory properties. This work emphasizes the role of computational studies in predicting the efficacy of new compounds, indicating a significant application in drug discovery and development Thangarasu, P., et al. (2019).
Radioligand Development for Imaging
Dollé, F., et al. (2008) describe the radiosynthesis of a selective radioligand, highlighting its application in positron emission tomography (PET) imaging of the translocator protein. This demonstrates the compound's utility in diagnostic imaging and neuroscientific research Dollé, F., et al. (2008).
Heterocyclic Synthesis and Characterization
Elian, M., et al. (2014) discuss the synthesis of new derivatives through reactions with activated nitriles, leading to polyfunctionally substituted heterocycles. This research shows the compound's relevance in developing new chemical entities with potential biological activities Elian, M., et al. (2014).
Antimicrobial Activity Exploration
Hossan, A., et al. (2012) report on the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, starting from citrazinic acid. This work underscores the compound's utility in developing new antimicrobial agents Hossan, A., et al. (2012).
Properties
IUPAC Name |
2-[[11-(hydroxymethyl)-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H30N4O4S/c1-17(2)19-8-10-22(11-9-19)32-26(36)16-39-30-25-13-24-21(15-35)14-31-18(3)27(24)38-29(25)33-28(34-30)20-6-5-7-23(12-20)37-4/h5-12,14,17,35H,13,15-16H2,1-4H3,(H,32,36) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEAGGALKSNGZHT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)OC)SCC(=O)NC5=CC=C(C=C5)C(C)C)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.